3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 3,6-dimethyl-1-propylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H15N3O2/c1-4-5-15-11-10(8(3)14-15)9(12(16)17)6-7(2)13-11/h6H,4-5H2,1-3H3,(H,16,17)
• InChI Key: ALWQIHWLNLCNJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=NC(=CC(=C2C(=N1)C)C(=O)O)C
• Molecular Formula: C12H15N3O2
• DSSTOX Substance ID: DTXSID901164018
• Molecular Weight: 233.27 g/mol
• CAS RN: 886503-39-5

Description

The compound “3,6-dimethyl-1-propyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a type of pyrazolopyridine. Pyrazolopyridines are a group of heterocyclic compounds that have been described in more than 5500 references, including nearly 2400 patents. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine.

Synthesis Analysis

The synthesis of pyrazolopyridines can be achieved through various methods. One such method involves the treatment of diphenylhydrazone and pyridine with iodine. Another method involves starting from a preformed pyrazole or pyridine. The synthetic methods used for their synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “this compound” has been determined using various techniques such as UV-vis, FT-IR, 1H-NMR, and 13C-NMR spectroscopy, high-resolution mass spectrometry (HRMS), thermogravimetric analysis (TG/DTG), and single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions of pyrazolopyridines can be influenced by the substitution at different positions of the phenyl group. For example, the substitution at the C-2 position of the phenyl group connected to the carbohydrazone or to the 2,3-dihydro-1,3,4-oxadiazole moieties plays an important role in the trypanocidal activity of this class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various spectroscopic techniques. For example, IR spectroscopy can provide information about the functional groups present in the compound.

Scientific Research Applications

• Synthesis of New Polyheterocyclic Compounds : This compound has been used as a precursor for constructing new polyheterocyclic ring systems. It has shown potential in the synthesis of pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives and pyrido[2',3':3,4]pyrazolo[5,1-c]triazine derivatives, contributing to the development of new heterocyclic compounds with potential applications in medicinal chemistry (Abdel‐Latif et al., 2019).

• Development of N-fused Heterocycle Products : The compound has been effectively used in the synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through condensation processes. This highlights its role in the preparation of new N-fused heterocycle products, which are significant in pharmaceutical research (Ghaedi et al., 2015).

• Synthesis of Imidazo[4,5-b]pyrazolo[3,4-e]pyridines : Researchers have developed convenient approaches to synthesize 6-amino- and 6-oxoimidazo[4,5-b]pyrazolo[3,4-e]pyridines using this compound. These scaffolds are considered promising for their biological activity, and this research expands the possibilities for developing new bioactive molecules (Yakovenko & Vovk, 2021).

• Antibacterial Properties : The compound has been involved in the synthesis of new pyrazolo[3,4-b]pyridine-based heterocycles, which were characterized and evaluated for their in vitro antibacterial properties. This suggests potential applications in the development of new antibacterial agents (Abdel‐Latif et al., 2019).

Mechanism of Action

The mechanism of action of pyrazolopyridines can vary depending on their structure and the biological target. For instance, a new series of 3,6-diaryl-1H-pyrazolo[3,4-b]pyridine compounds have been discovered as potent anaplastic lymphoma kinase (ALK) inhibitors.

Safety and Hazards

The safety and hazards associated with the use of pyrazolopyridines can vary depending on their structure and the specific conditions of use. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed information.

Future Directions

The future directions in the research of pyrazolopyridines could involve the design and synthesis of new derivatives with improved biological activity. The replacement of the 1H-pyrrolo could be a promising direction.